![molecular formula C10H15N3O4S B2568203 3-[5-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3,4-thiadiazol-2-yl]propanoic acid CAS No. 2416236-39-8](/img/structure/B2568203.png)
3-[5-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3,4-thiadiazol-2-yl]propanoic acid
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Description
3-[5-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3,4-thiadiazol-2-yl]propanoic acid is a useful research compound. Its molecular formula is C10H15N3O4S and its molecular weight is 273.31. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Derivatives
The compound 3-[5-[(2-Methylpropan-2-yl)oxycarbonylamino]-1,3,4-thiadiazol-2-yl]propanoic acid is involved in complex chemical syntheses, contributing to the development of novel thiadiazole derivatives. For instance, reactions of 2-aryl(methyl)-4-cyano-5-hydrazino-1,3-oxazoles with aryl isothiocyanates result in new 1,3,4-thiadiazole derivatives, highlighting the compound's role in generating structurally diverse molecules with potential biological activities (Shablykin et al., 2007).
Pharmaceutical Applications
In the pharmaceutical sector, derivatives of 1,3,4-thiadiazol, closely related to the target compound, have been synthesized for their potential as the side-chain in the fourth generation of cephem antibiotics. This underscores the compound's importance in the development of new antibiotics, enhancing the treatment options against resistant bacterial strains (Tatsuta et al., 1994).
Material Science and Corrosion Inhibition
Thiadiazole derivatives, akin to this compound, find applications in material science, particularly as corrosion inhibitors. Studies on the inhibition efficiency of thiadiazole compounds in acidic media show promising results in protecting metals against corrosion, indicating the potential of such compounds in extending the life of metal components in various industrial applications (Rafiquee et al., 2007).
Bioactive Compound Studies
The study of bioactive molecules from the 1,3,4-thiadiazole group, which includes compounds like this compound, has shown interesting findings regarding keto/enol tautomerism. This phenomenon is influenced by solvent polarizability, offering insights into the compound's behavior in different environments. This knowledge is crucial for designing drugs with optimized absorption and efficacy profiles (Matwijczuk et al., 2017).
properties
IUPAC Name |
3-[5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3,4-thiadiazol-2-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O4S/c1-10(2,3)17-9(16)11-8-13-12-6(18-8)4-5-7(14)15/h4-5H2,1-3H3,(H,14,15)(H,11,13,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWUGQIGUEYNBHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NN=C(S1)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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